N-Isopropylacrylamide

Description

N-Isopropylacrylamide (NIPAM) is a biocompatible, temperature-sensitive monomer widely utilized to create stimuli-responsive polymers . It is known for its temperature-sensitive properties, which induce changes in volume and phase as temperature fluctuates and reaches a lower critical solution temperature (LCST) . NIPAM's temperature sensitivity makes it valuable in creating polymers that shrink dramatically above 33°C . Poly(N-isopropylacrylamide) (PNIPA), a polymer derived from NIPAM, has applications in tissue engineering, cell culture, drug delivery, biomedical coatings, and muscle regeneration .

PNIPA, synthesized through free-radical polymerization from N-isopropylacrylamide, dissolves in water but undergoes a phase transition when heated above its cloud point temperature, typically around 32°C, transitioning from a soluble, hydrated state to an insoluble, dehydrated state . This LCST can vary based on factors such as polymer concentration, molar mass, polymer dispersity, and the presence of other molecules like salts or proteins . Researchers have explored PNIPA copolymers extensively for applications in tissue engineering and controlled drug delivery because they expel liquid contents at temperatures close to human body temperature .

Another acrylamide deserving mention is Acrylamide, itself. N-Isopropylacrylamide is also used as binders in textiles, paper, adhesives, detergents, and cosmetics . It appears as a white to light yellow crystalline powder or crystals .

• CAS No.: 25189-55-3
• Product Name: N-Isopropylacrylamide
• Molecular Formula: C6H11NO
• Molecular Weight: 113.16 g/mol
• IUPAC Name: N-propan-2-ylprop-2-enamide
• Standard InChI: InChI=1S/C6H11NO/c1-4-6(8)7-5(2)3/h4-5H,1H2,2-3H3,(H,7,8)
• Standard InChIKey: QNILTEGFHQSKFF-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C=C
• Canonical SMILES: CC(C)NC(=O)C=C
• Synonyms: N-ISO-PROPYLACRYLAMIDE POLYMER;POLY(N-ISOPROPYL ACRYLAMIDE);2-Propenamide,N-(1-methylethyl)-,homopolymer;n-(1-methylethyl)-2-propenamidhomopolymer;poly(n-iso-propylacrylamide)(mw20000-25000);nipam polymer;2-Propenamid, N-(1-methylethyl)-, Homopolymer
• Reference: 1: Igwe IE, Zong Y, Yang X, Ouyang Z, Chen K. Induced Attraction between Polystyrene Colloidal Particles in a Binary Mixture with PNIPAM Colloidal Microgels. J Phys Chem B. 2017 May 17. doi: 10.1021/acs.jpcb.6b12999. [Epub ahead of print] PubMed PMID: 28467075. 2: Zajforoushan Moghaddam S, Thormann E. Hofmeister Effect on PNIPAM in Bulk and at an Interface: Surface Partitioning of Weakly Hydrated Anions. Langmuir. 2017 May 16;33(19):4806-4815. doi: 10.1021/acs.langmuir.7b00953. Epub 2017 May 3. PubMed PMID: 28448149. 3: Yang M, Liu C, Lian Y, Zhao K, Zhu D, Zhou J. Relaxations and phase transitions during the collapse of a dense PNIPAM microgel suspension-thorough insight using dielectric spectroscopy. Soft Matter. 2017 Apr 5;13(14):2663-2676. doi: 10.1039/c7sm00144d. PubMed PMID: 28332691. 4: Sanz B, von Bilderling C, Tuninetti JS, Pietrasanta L, Mijangos C, Longo GS, Azzaroni O, Giussi JM. Thermally-induced softening of PNIPAm-based nanopillar arrays. Soft Matter. 2017 Mar 29;13(13):2453-2464. doi: 10.1039/c7sm00206h. PubMed PMID: 28287232.
• PubChem Compound: 16637
• Last Modified: Jul 17 2023